Cas no 3213-91-0 (3-methyl-5-phenyl-1H-1,2,4-triazole)

3-Methyl-5-phenyl-1H-1,2,4-triazole is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a methyl group at the 3-position and a phenyl ring at the 5-position. This structure imparts stability and versatility, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its aromatic and nitrogen-rich framework enhances reactivity in nucleophilic and electrophilic substitutions, facilitating the development of agrochemicals, corrosion inhibitors, and bioactive molecules. The compound exhibits favorable thermal stability and solubility in common organic solvents, streamlining its use in catalytic and material science research. Its well-defined synthetic pathway ensures consistent purity and scalability for industrial applications.
3-methyl-5-phenyl-1H-1,2,4-triazole structure
3213-91-0 structure
Product Name:3-methyl-5-phenyl-1H-1,2,4-triazole
CAS No:3213-91-0
MF:C9H9N3
MW:159.187861204147
MDL:MFCD11215026
CID:292964
PubChem ID:594381
Update Time:2025-06-09

3-methyl-5-phenyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 3-methyl-5-phenyl-
    • 5-methyl-3-phenyl-1H-1,2,4-triazole
    • Z385478582
    • AKOS002684380
    • EN300-62630
    • 3-Methyl-5-phenyl-4H-1,2,4-triazole
    • DTXSID50344087
    • AT18636
    • CS-0216854
    • SCHEMBL416435
    • 3-methyl-5-phenyl-1H-1,2,4-triazole
    • 3213-91-0
    • MFCD11215026
    • LS-12185
    • ALBB-032652
    • SY181048
    • MDL： MFCD11215026
    • Inchi： 1S/C9H9N3/c1-7-10-9(12-11-7)8-5-3-2-4-6-8/h2-6H,1H3,(H,10,11,12)
    • InChI Key： UJCLXNPHJKRLPX-UHFFFAOYSA-N
    • SMILES： N1C(C)=NC(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 159.07977
  • Monoisotopic Mass: 159.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 41.57

3-methyl-5-phenyl-1H-1,2,4-triazole Pricemore >>

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Amadis Chemical Company Limited
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(CAS:3213-91-0)3-methyl-5-phenyl-1H-1,2,4-triazole
Order Number:A1156344
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:32
Price ($):297.0/891.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:3213-91-0)3-methyl-5-phenyl-1H-1,2,4-triazole
A1156344
Purity:99%/99%
Quantity:1g/5g
Price ($):297.0/891.0
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